Cas no 67191-86-0 ((5alpha,6alpha,7alpha,12alpha,22S)-5,12,17-trihydroxy-6,7:22,26-diepoxyergost-24-ene-1,26-dione)

• Product Name: (5alpha,6alpha,7alpha,12alpha,22S)-5,12,17-trihydroxy-6,7:22,26-diepoxyergost-24-ene-1,26-dione
• CAS No: 67191-86-0
• MF: C₂₈H₄₀O₇
• MW: 488.61300945282
• CID: 1714971
• PubChem ID: 171822
• Update Time: 2025-04-21

(5alpha,6alpha,7alpha,12alpha,22S)-5,12,17-trihydroxy-6,7:22,26-diepoxyergost-24-ene-1,26-dione Chemical and Physical Properties

Names and Identifiers

• (5alpha,6alpha,7alpha,12alpha,22S)-5,12,17-trihydroxy-6,7:22,26-diepoxyergost-24-ene-1,26-dione
• 67191-86-0
• Ergost-24-en-26-oic acid, 6,7-epoxy-1-oxo-5,12,17,22-tetrahydroxy-, delta-lactone, (5-alpha,6-alpha,7-alpha,12-alpha,22S)-
• Dihydro-daturalactone
• 5,12,17-Trihydroxy-6,7:22,26-diepoxyergost-24-ene-1,26-dione
• DTXSID80986217

• Inchi： 1S/C28H40O7/c1-13-11-18(34-24(31)14(13)2)15(3)27(32)10-8-16-21-17(12-20(30)25(16,27)4)26(5)19(29)7-6-9-28(26,33)23-22(21)35-23/h15-18,20-23,30,32-33H,6-12H2,1-5H3/t15-,16+,17+,18+,20+,21+,22+,23+,25-,26+,27+,28+/m1/s1
• InChI Key： XWBFXVWMDFGPAG-HGCJDKBFSA-N
• SMILES： O1[C@@H]2[C@]3(CCCC([C@]3(C)[C@H]3C[C@@H]([C@]4(C)[C@@]([C@H](C)[C@@H]5CC(C)=C(C)C(=O)O5)(CC[C@H]4[C@@H]3[C@H]12)O)O)=O)O

Computed Properties

• Exact Mass: 488.27740361g/mol
• Monoisotopic Mass: 488.27740361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 117Ų